Butyronitrile Butyronitrile Molar volumes of vapor-deposited butyronitrile glasses have been studied as a function of deposition temperature. Reactions of butyronitrile with high-temperature water at 330°C and pressures ranging from 128 to 2600bar were investigated.
Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine.
Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.
Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group.
Brand Name: Vulcanchem
CAS No.: 109-74-0
VCID: VC20986779
InChI: InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3
SMILES: CCCC#N
Molecular Formula: C4H7N
CH3CH2CH2CN
C4H7N
Molecular Weight: 69.11 g/mol

Butyronitrile

CAS No.: 109-74-0

Cat. No.: VC20986779

Molecular Formula: C4H7N
CH3CH2CH2CN
C4H7N

Molecular Weight: 69.11 g/mol

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Butyronitrile - 109-74-0

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Description Molar volumes of vapor-deposited butyronitrile glasses have been studied as a function of deposition temperature. Reactions of butyronitrile with high-temperature water at 330°C and pressures ranging from 128 to 2600bar were investigated.
Butyronitrile (Propyl cyanide, Butane nitrile, BN) is a linear cyanide. Butyronitrile (BN) glasses were fabricated by vapor deposition. The relationship between molar volume and deposition temperature for BN glasses has been investigated. Its reaction with high-temperature water (Temperature = 330°C and Pressure range = 128-2600bar) has been reported to afford butanamide, butyric acid and ammonia. It undergoes selective reduction in the presence of LiOH promoted Co-based Raney-catalysts to afford n-butylamine.
Butyronitrile appears as a clear colorless liquid. Flash point 76°F. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used in the manufacture of other chemicals.
Butyronitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a propyl group.
CAS No. 109-74-0
Molecular Formula C4H7N
CH3CH2CH2CN
C4H7N
Molecular Weight 69.11 g/mol
IUPAC Name butanenitrile
Standard InChI InChI=1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3
Standard InChI Key KVNRLNFWIYMESJ-UHFFFAOYSA-N
Impurities Water 0.09%; alkalinity 0.22 meq/g
SMILES CCCC#N
Canonical SMILES CCCC#N
Boiling Point 244 °F at 760 mm Hg (USCG, 1999)
117.6 °C
117.5 °C @ 760 mm Hg
116-118 °C
244°F
Colorform Colorless liquid
Flash Point 62 °F (USCG, 1999)
76 (24 °C) °F (OPEN CUP)
17 °C
62°F
Melting Point -171 °F (USCG, 1999)
-111.9 °C
-112 °C
-170°F

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